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Compound of Interest

Compound Name: MT-DADMe-ImmA

Cat. No.: B1663505 Get Quote

Application Notes and Protocols for MT-DADMe-
ImmA
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility, stability, and handling of MT-
DADMe-ImmA (Methylthio-DADMe-Immucillin A), a potent inhibitor of 5'-methylthioadenosine

phosphorylase (MTAP).

Application Notes
Product Information

Product Name: MT-DADMe-ImmA

Synonyms: MTDIA, Methylthio-DADMe-Immucillin A[1][2]

CAS Number: 653592-04-2[1][3][4]

Molecular Formula: C₁₃H₁₉N₅OS[1][3][4]

Molecular Weight: 293.40 g/mol [3]
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MT-DADMe-ImmA is a powerful, transition-state analogue inhibitor of human 5'-

methylthioadenosine phosphorylase (MTAP), with a Ki value as low as 90 pM.[3][5] MTAP plays

a crucial role in the polyamine biosynthesis pathway by salvaging 5'-methylthioadenosine

(MTA).[6] Inhibition of MTAP by MT-DADMe-ImmA leads to an intracellular accumulation of

MTA.[1][3][6] This accumulation, in turn, can induce apoptosis in cancer cells that are sensitive

to this pathway disruption, particularly in combination with MTA.[3][6] The downstream effects

are linked to the inhibition of protein arginine methyltransferase 5 (PRMT5), as MTA competes

with the cofactor S-adenosylmethionine (SAM).[7][8]
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Caption: MTAP Inhibition Signaling Pathway.

Solubility Data
The solubility of MT-DADMe-ImmA varies across different solvents. For optimal results,

particularly in DMSO, using a newly opened bottle is recommended as hygroscopic DMSO can

affect solubility.[3] Sonication or gentle heating may be required to achieve complete

dissolution.[3]
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Solvent Solubility Notes

DMSO 10 mg/mL - 100 mg/mL

Solubility can range from 10

mg/mL (34.08 mM) to 100

mg/mL (340.84 mM).[1][3]

Ultrasonic treatment is often

necessary.[3]

DMF 10 mg/mL

PBS (pH 7.2) 1 mg/mL

Water Insoluble [2]

In Vivo Formulation 1 ≥ 2.5 mg/mL (8.52 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[3]

In Vivo Formulation 2 ≥ 2.5 mg/mL (8.52 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[3]

In Vivo Formulation 3 ≥ 2.5 mg/mL (8.52 mM) 10% DMSO, 90% Corn Oil.[3]

Stability and Storage Recommendations
Proper storage is crucial to maintain the integrity of MT-DADMe-ImmA.

Form Storage Temperature Duration

Powder -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C 6 months to 1 year

-20°C 1 month

Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Materials:

MT-DADMe-ImmA powder

Anhydrous, newly opened DMSO

Sterile, conical tube

Vortexer

Sonicator (optional)

Procedure:

1. Weigh the desired amount of MT-DADMe-ImmA powder. For example, to prepare 1 mL of

a 10 mM solution, use 2.934 mg of the compound.

2. Add the appropriate volume of DMSO to the tube.

3. Vortex the solution thoroughly for 2-3 minutes.

4. If the compound is not fully dissolved, sonicate the solution for 10-15 minutes.[3][4]

5. Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

6. Store the aliquots at -80°C for long-term use.[3][4]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays

Materials:

10 mM MT-DADMe-ImmA stock solution in DMSO

Appropriate cell culture medium

Procedure:
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1. Thaw a frozen aliquot of the 10 mM stock solution at room temperature.

2. Perform serial dilutions of the stock solution with cell culture medium to achieve the

desired final concentrations for your experiment (e.g., 100 pM to 100 µM).[4][9]

3. It is recommended to prepare fresh working solutions for each experiment.

Protocol 3: Formulation for In Vivo Animal Studies
This protocol provides a method for preparing a dosing solution suitable for oral or

intraperitoneal administration in mice.[3]

Materials:

MT-DADMe-ImmA

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure (for a 2.5 mg/mL solution):

1. Prepare a 25 mg/mL stock solution of MT-DADMe-ImmA in DMSO.

2. To prepare 1 mL of the final formulation, combine the following in a sterile tube, ensuring

to mix thoroughly after each addition:

100 µL of the 25 mg/mL MT-DADMe-ImmA stock in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline
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3. This will result in a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline, with a MT-DADMe-ImmA concentration of 2.5 mg/mL.[3]

4. It is strongly recommended to use this formulation on the day of preparation.[3]
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Caption: Cell Viability Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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